Cas no 2171960-18-0 (2-(Difluoromethyl)-1,2-dimethylcyclopentan-1-ol)

• Product Name: 2-(Difluoromethyl)-1,2-dimethylcyclopentan-1-ol
• CAS No: 2171960-18-0
• MF: C₈H₁₄F₂O
• MW: 164.192969799042
• CID: 5566656
• PubChem ID: 165592684
• Update Time: 2025-06-26

2-(Difluoromethyl)-1,2-dimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1634301
• 2171960-18-0
• 2-(difluoromethyl)-1,2-dimethylcyclopentan-1-ol
• 2-(Difluoromethyl)-1,2-dimethylcyclopentan-1-ol

• Inchi： 1S/C8H14F2O/c1-7(6(9)10)4-3-5-8(7,2)11/h6,11H,3-5H2,1-2H3
• InChI Key： GTMKJDPYBHEASD-UHFFFAOYSA-N
• SMILES： FC(C1(C)CCCC1(C)O)F

Computed Properties

• Exact Mass: 164.10127139g/mol
• Monoisotopic Mass: 164.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(Difluoromethyl)-1,2-dimethylcyclopentan-1-ol

Professional Introduction to 2-(Difluoromethyl)-1,2-dimethylcyclopentan-1-ol (CAS No. 2171960-18-0)

2-(Difluoromethyl)-1,2-dimethylcyclopentan-1-ol, with the CAS number 2171960-18-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopentanols, characterized by a five-membered cyclic structure with an alcohol functional group and two methyl substituents. The presence of a difluoromethyl group introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 2-(Difluoromethyl)-1,2-dimethylcyclopentan-1-ol contribute to its potential applications in drug design. The difluoromethyl moiety is particularly noteworthy, as it is frequently employed in medicinal chemistry due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This makes the compound a promising candidate for further exploration in the synthesis of small-molecule drugs targeting various therapeutic areas.

In recent years, there has been a surge in research focused on the development of innovative compounds with enhanced biological activity and reduced toxicity. The difluoromethyl group, in particular, has been extensively studied for its role in improving the pharmacological properties of drug candidates. For instance, studies have demonstrated that the introduction of a difluoromethyl group can lead to increased lipophilicity and better cell membrane permeability, which are critical factors for drug efficacy.

The cyclopentanolic backbone of 2-(Difluoromethyl)-1,2-dimethylcyclopentan-1-ol also offers distinct advantages in terms of molecular rigidity and conformational stability. These properties are highly desirable in drug design, as they can contribute to the precise binding of the compound to biological targets. Additionally, the presence of two methyl groups at the 1 and 2 positions enhances the steric bulk of the molecule, which can be exploited to optimize interactions with enzymes or receptors.

Current research in medicinal chemistry increasingly emphasizes the importance of computational methods and high-throughput screening in identifying promising drug candidates. The structural complexity of 2-(Difluoromethyl)-1,2-dimethylcyclopentan-1-ol makes it an ideal candidate for such approaches. Computational modeling studies have shown that this compound can exhibit favorable interactions with various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction.

The synthesis of 2-(Difluoromethyl)-1,2-dimethy lcyclopentan-1-ol presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to access this compound with high yield and purity. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework while maintaining functional group integrity.

In conclusion, 2-(Difluoromethyl)-1,2-dimethylcyclopentan-1-ol (CAS No. 2171960-18-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.